Cas no 63547-41-1 (Butanoic acid, 4-[(diphenylmethyl)thio]-)

Butanoic acid, 4-[(diphenylmethyl)thio]- structure
63547-41-1 structure
Product Name:Butanoic acid, 4-[(diphenylmethyl)thio]-
CAS No:63547-41-1
MF:C17H18O2S
MW:286.388623714447
CID:1654207
Update Time:2024-09-12

Butanoic acid, 4-[(diphenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-[(diphenylmethyl)thio]-
    • Inchi: 1S/C17H18O2S/c18-16(19)12-7-13-20-17(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,17H,7,12-13H2,(H,18,19)
    • InChI Key: UYTSBBZKVOUTLF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCSC(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 286.10284

Experimental Properties

  • Density: 1.172±0.06 g/cm3(Predicted)
  • Boiling Point: 452.5±33.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4?+-.0.10(Predicted)
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